1-(4-methoxyphenyl)-N-(3-phenylpropyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(4-methoxyphenyl)-N-(3-phenylpropyl)triazole-4-carboxamide
• InChI: InChI=1S/C19H20N4O2/c1-25-17-11-9-16(10-12-17)23-14-18(21-22-23)19(24)20-13-5-8-15-6-3-2-4-7-15/h2-4,6-7,9-12,14H,5,8,13H2,1H3,(H,20,24)
• InChI Key: PDDIJVBQWNTTRM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=C(N=N2)C(=O)NCCCC3=CC=CC=C3
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,3-triazole ring, the methoxyphenyl group, and the phenylpropyl group. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the 1,2,3-triazole ring, which is known to participate in various chemical reactions. The methoxyphenyl and phenylpropyl groups could also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy group could increase its solubility in polar solvents.

Scientific Research Applications

Anticancer Activity

A series of derivatives of 1-(4-methoxyphenyl)-N-substituted phenyl-1H-1,2,3-triazole-4-carboxamide have been synthesized and evaluated for their anticancer activity against breast cancer cell lines MCF-7 and MDA-MB-231. Compounds within this series have shown promising cytotoxicity, with certain derivatives exhibiting significant efficacy comparable to the standard Doxorubicin. Moreover, molecular docking studies have indicated strong interactions with the tyrosine kinase active site, suggesting potential mechanisms for their anticancer effects (Shinde et al., 2022).

Corrosion Inhibition

The compound has been studied for its corrosion inhibition properties. Specifically, derivatives have been tested for their effectiveness in preventing mild steel corrosion in hydrochloric acid medium, demonstrating high inhibition efficiency. This suggests potential applications in protecting industrial materials from acid-induced corrosion, contributing to longer material lifespans and reducing maintenance costs (Bentiss et al., 2009).

Enzyme Inhibition

Research has explored the enzyme inhibition capabilities of triazole derivatives, with studies indicating moderate inhibition potential against acetylcholinesterase and α-glucosidase enzymes. This points to potential therapeutic applications in treating diseases like Alzheimer's and diabetes by modulating enzyme activity (Saleem et al., 2018).